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Compound of Interest

Compound Name: Iridium oxide

CAS No.: 12030-48-7

Cat. No.: B1174910

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the

synthesis of iridium oxide (IrO₂) nanoparticles using colloidal methods. The synthesized

nanoparticles are suitable for a range of applications, including catalysis, biosensing, and as

platforms for drug delivery systems.

Introduction
Iridium oxide (IrO₂) nanoparticles have garnered significant interest due to their exceptional

properties, including high chemical stability, metallic-type conductivity, and potent

electrocatalytic activity.[1] These characteristics make them ideal candidates for various

applications. In the biomedical field, their high biocompatibility is a key advantage.[2] Colloidal

synthesis methods offer a versatile and scalable approach to produce IrO₂ nanoparticles with

controlled size and morphology.

This document outlines two primary colloidal synthesis protocols: an alkaline hydrolysis method

for general-purpose IrO₂ nanoparticles and a hydrothermal method specifically tailored for drug
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delivery applications, such as the loading of doxorubicin (DOX).

Experimental Protocols
Protocol 1: Alkaline Hydrolysis for General-Purpose IrO₂
Nanoparticles
This protocol describes the synthesis of IrO₂ nanoparticles via the alkaline hydrolysis of an

iridium precursor. This method is relatively straightforward and yields small, uniform

nanoparticles.

Materials:

Iridium (III) chloride (IrCl₃) or Hexachloroiridic (IV) acid (H₂IrCl₆·nH₂O)

Sodium hydroxide (NaOH)

Deionized water

Ethanol

Equipment:

Round-bottom flask

Magnetic stirrer with heating mantle

Condenser

Centrifuge

Ultrasonic bath

pH meter

Procedure:

Precursor Solution Preparation: Dissolve the iridium precursor (e.g., IrCl₃) in deionized water

to a final concentration of 1-5 mM.
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Hydrolysis: While stirring vigorously, slowly add a 1 M NaOH solution dropwise to the iridium

precursor solution until the pH reaches 11-12. A color change should be observed, indicating

the formation of iridium hydroxide intermediates.

Heating/Aging: Heat the colloidal solution to 80-100°C for 1-2 hours under continuous

stirring.[1] This step promotes the conversion of the hydroxide intermediates to iridium
oxide.

Purification:

Cool the solution to room temperature.

Centrifuge the nanoparticle suspension at 10,000 rpm for 20 minutes to pellet the

nanoparticles.

Discard the supernatant and resuspend the nanoparticles in deionized water with the aid

of ultrasonication.

Repeat the washing step with deionized water and then with ethanol twice to remove

residual ions and byproducts.

Final Product: After the final wash, resuspend the nanoparticles in the desired solvent (e.g.,

deionized water or ethanol) for storage or further use. For a powdered form, the washed

nanoparticles can be dried in an oven at 60-80°C.

(Optional) Calcination: For applications requiring higher crystallinity, the dried nanoparticle

powder can be calcined in a furnace at temperatures ranging from 350°C to 800°C.[3] Note

that higher temperatures can lead to particle agglomeration.

Protocol 2: Hydrothermal Synthesis for Doxorubicin
(DOX) Loading
This protocol is adapted for the synthesis of IrO₂ nanoparticles intended for use as a drug

delivery vehicle for doxorubicin (DOX). The resulting nanoparticles possess a surface

chemistry suitable for electrostatic interaction with the drug molecule.

Materials:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.mdpi.com/2304-6740/10/8/115
https://www.benchchem.com/product/b1174910/docs?utm_src=pdf-body#application-notes-and-protocols-for-colloidal-synthesis-of-iridium-oxide-nanoparticles
https://www.benchchem.com/product/b1174910/docs?utm_src=pdf-body#application-notes-and-protocols-for-colloidal-synthesis-of-iridium-oxide-nanoparticles
https://www.researchgate.net/publication/371593495_Size-Controlled_Synthesis_of_IrO2_Nanoparticles_at_High_Temperatures_for_the_Oxygen_Evolution_Reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174910?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Iridium (III) chloride (IrCl₃)

Sodium hydroxide (NaOH)

Doxorubicin hydrochloride (DOX)

Deionized water

Equipment:

Oil bath or heating mantle with stirrer

Ultrafiltration centrifuge tubes (e.g., 14 kDa MWCO)

UV-Vis Spectrophotometer

Procedure:

IrO₂ Nanoparticle Synthesis:

Dissolve 0.1493 g of IrCl₃ in 50 ml of deionized water.

Adjust the pH of the solution to 12 with a 1 mol/L sodium hydroxide solution while stirring

at room temperature for 2.5 hours.

Transfer the solution to an 80°C oil bath and stir for 1 hour to obtain the IrO₂ nanoparticle

dispersion.[4]

Purification:

Transfer the nanoparticle solution to an ultrafiltration tube (MWCO = 14 kDa).

Centrifuge at 660 x g for 15 minutes.

Resuspend the nanoparticle pellet in deionized water.

Repeat the centrifugation and resuspension steps three times to remove excess reactants

and by-products.[4]
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Doxorubicin Loading:

Mix the purified IrO₂ nanoparticle dispersion with a DOX solution in varying ratios (e.g.,

IrCl₃:DOX of 1:2, 1:1, 2:1, 4:1, 6:1) to determine the optimal loading capacity.

The loading is achieved through electrostatic attraction between the negatively charged

IrO₂ nanoparticles and the positively charged DOX molecules.[4]

Characterization of Drug Loading:

Centrifuge the IrOx@DOX solution to separate the nanoparticle-drug complex from the

unloaded drug.

Measure the absorbance of the supernatant using a UV-Vis spectrophotometer at the

characteristic absorption peak of DOX (around 485 nm) to determine the concentration of

unloaded DOX.[4]

Calculate the drug loading efficiency and capacity.

Data Presentation
Table 1: Physicochemical Properties of Synthesized Iridium Oxide Nanoparticles
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Synthesis
Method

Precursor
Average
Particle Size
(nm)

Zeta Potential
(mV)

Notes

Alkaline

Hydrolysis
H₂IrCl₆·nH₂O ~7 Not Reported

Requires

calcination at

400°C.[1]

Alkaline

Hydrolysis
K₂IrCl₆ 1-2 Not Reported

No calcination

step. Particles

may aggregate

without a

capping agent.[1]

Hydrothermal IrCl₃ ~5 -22.30 ± 0.47

Irregular

nanocluster

structure.[4]

Acid

Condensation
IrCl₆²⁻ ~2 Not Reported

Stable, ligand-

free

nanoparticles.[5]

Table 2: Doxorubicin Release from IrOx@DOX Nanoparticles

Condition pH DOX Release Rate (%)

Control 7.4 9.7 ± 1.2

Acidic 5.5 40.0 ± 1.7

Acidic + Ultrasound 5.5 61.1 ± 1.3

Data adapted from a study on IrOx@DOX for synergistic anti-tumor effect.[4]

Mandatory Visualizations
Experimental Workflows
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Protocol 1: Alkaline Hydrolysis

Prepare Iridium
Precursor Solution

Add NaOH to pH 11-12

Stirring

Heat at 80-100°C

Centrifuge and Wash
(Water & Ethanol)

Optional: Calcine
 at 350-800°C

IrO₂ Nanoparticles

No Calcination

Click to download full resolution via product page

Caption: Workflow for the synthesis of IrO₂ nanoparticles via alkaline hydrolysis.
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Protocol 2: Hydrothermal Synthesis for DOX Loading

Prepare IrCl₃ Solution

Adjust pH to 12 with NaOH
(2.5h stirring)

Heat at 80°C for 1h

Ultrafiltration Centrifugation

Mix with DOX Solution

IrOx@DOX Nanocomplex

Click to download full resolution via product page

Caption: Workflow for the hydrothermal synthesis of IrO₂ nanoparticles for DOX loading.

Logical Relationship
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Drug Release Mechanism of IrOx@DOX

Acidic Tumor
Microenvironment (pH < 7)

Protonation of DOX

Weakened Electrostatic
Interaction with IrO₂

DOX Release

External Ultrasound
Stimulation

Cavitation Effect

Further weakens interaction

Click to download full resolution via product page

Caption: Factors influencing the release of Doxorubicin from IrOx@DOX nanoparticles.

Characterization of Iridium Oxide Nanoparticles
A comprehensive characterization of the synthesized nanoparticles is crucial to ensure their

quality and suitability for the intended application.

Transmission Electron Microscopy (TEM): To determine the size, shape, and morphology of

the nanoparticles.

X-ray Diffraction (XRD): To analyze the crystalline structure of the nanoparticles.

X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and

oxidation states of iridium.
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Dynamic Light Scattering (DLS) and Zeta Potential: To measure the hydrodynamic size

distribution and surface charge of the nanoparticles in colloidal suspension.

UV-Vis Spectroscopy: To monitor the formation of nanoparticles and to quantify drug loading.

Applications
Catalysis: Iridium oxide nanoparticles are highly effective catalysts for various reactions,

including the oxygen evolution reaction (OER) in water splitting.

Biosensing: The electrocatalytic properties of IrO₂ nanoparticles make them excellent

materials for the development of electrochemical biosensors, for example, for the detection

of glucose and hydrogen peroxide.[2]

Drug Delivery: The biocompatibility and tunable surface properties of IrO₂ nanoparticles

allow for their use as carriers for therapeutic agents like doxorubicin, enabling targeted

delivery and controlled release in response to specific stimuli such as pH.[4]

Safety Precautions
Standard laboratory safety practices should be followed when handling the chemicals and

nanoparticles described in these protocols. This includes the use of personal protective

equipment (PPE) such as safety glasses, gloves, and a lab coat. All procedures should be

performed in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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